2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide

• Molecular Formula: C13H9Cl2FN2O
• Molecular Weight: 299.12 g/mol
• IUPAC Name: 2,6-dichloro-5-fluoro-N-(2-methylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C13H9Cl2FN2O/c1-7-4-2-3-5-10(7)17-13(19)8-6-9(16)12(15)18-11(8)14/h2-6H,1H3,(H,17,19)
• InChI Key: MYKAIQSIYFXGSM-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)C2=CC(=C(N=C2Cl)Cl)F

Description

2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide (DFM) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFM is a derivative of nicotinamide, which is a well-known compound that has been extensively studied for its biological activities. In

Mechanism of Action

The mechanism of action of 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide is not fully understood. However, it has been proposed that 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide exerts its biological activities by inhibiting certain enzymes such as histone deacetylases (HDACs) and nicotinamide phosphoribosyltransferase (NAMPT). HDACs are enzymes that play a role in gene expression, and their inhibition by 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide may lead to the activation of certain genes that promote apoptosis in cancer cells. NAMPT is an enzyme that plays a role in the biosynthesis of nicotinamide adenine dinucleotide (NAD+), which is an essential cofactor for various cellular processes. Inhibition of NAMPT by 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide may lead to a decrease in NAD+ levels, which may result in the activation of certain signaling pathways that promote cell death.
Biochemical and Physiological Effects:
2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide has been shown to have several biochemical and physiological effects. In cancer cells, 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide has been shown to induce apoptosis by activating certain signaling pathways such as the p53 pathway. 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide has also been shown to inhibit cell proliferation and migration in cancer cells. In neurons, 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide has been shown to protect against oxidative stress-induced cell death by activating certain antioxidant pathways. 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide has also been shown to improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide has also been shown to have low toxicity in animal models. However, there are also some limitations to using 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide in lab experiments. 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide is a relatively new compound, and its biological activities are not fully understood. There is also a need for more studies to determine the optimal dosage and treatment duration for 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide.

Future Directions

There are several future directions for research on 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide. One area of research is to further elucidate the mechanism of action of 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide. This will help to identify the specific targets of 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide and the signaling pathways that are involved in its biological activities. Another area of research is to investigate the potential of 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide as a therapeutic agent for various diseases such as cancer and neurodegenerative diseases. This will involve conducting more preclinical studies to determine the efficacy and safety of 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide in animal models. Finally, there is a need for more studies to optimize the synthesis method of 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide and to develop new derivatives of 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide with improved biological activities.

Synthesis Methods

2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide can be synthesized by reacting 2,6-dichloro-5-fluoronicotinoyl chloride with 2-methylphenylamine in the presence of a base such as triethylamine. This reaction results in the formation of 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide as a white solid with a melting point of 141-143°C. The purity of 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide can be further improved by recrystallization.

Scientific Research Applications

2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide has been studied for its potential applications in several fields such as cancer research, neuroscience, and drug discovery. In cancer research, 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide has been shown to inhibit the growth of various cancer cell lines such as breast cancer, lung cancer, and colon cancer. 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide has also been found to induce apoptosis (programmed cell death) in cancer cells. In neuroscience, 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide has been studied for its potential as a neuroprotective agent. 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide has been shown to protect neurons from oxidative stress-induced cell death. In drug discovery, 2,6-dichloro-5-fluoro-N-(2-methylphenyl)nicotinamide has been used as a starting material to synthesize novel compounds with potential therapeutic applications.